Cas no 1781830-36-1 (4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid)

4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid is a heterocyclic compound featuring a fused cyclopentane-oxazole ring system with a carboxylic acid functional group. This structure imparts unique reactivity and potential as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The rigid bicyclic framework enhances stability while allowing for selective functionalization at the carboxylic acid position. Its distinct molecular architecture makes it valuable for constructing complex scaffolds in medicinal chemistry. The compound’s high purity and well-defined stereochemistry further support its utility in precision applications, such as ligand design or catalyst development. Proper handling and storage are recommended due to its reactive carboxyl group.

4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid structure

1781830-36-1 structure

Product Name:4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid

CAS No:1781830-36-1

MF:C₇H₇NO₃

MW:153.135381937027

CID:5171953

Update Time:2026-03-04

4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5,6-Dihydro-4H-cyclopenta[d]isoxazole-4-carboxylic acid
- 4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid
- Inchi： 1S/C7H7NO3/c9-7(10)4-1-2-6-5(4)3-8-11-6/h3-4H,1-2H2,(H,9,10)
- InChI Key： AQMWUQPZWRWAGH-UHFFFAOYSA-N
- SMILES： O1C2CCC(C(O)=O)C=2C=N1

4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM390507-1g	4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid	1781830-36-1	95%+	1g	$***	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7709-100MG	4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid	1781830-36-1	95%	100MG	￥ 1,920.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7709-250MG	4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid	1781830-36-1	95%	250MG	￥ 3,075.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7709-500MG	4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid	1781830-36-1	95%	500MG	￥ 5,121.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7709-1G	4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid	1781830-36-1	95%	1g	￥ 7,682.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7709-5G	4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid	1781830-36-1	95%	5g	￥ 23,047.00	2023-04-14
Ambeed	A369344-1g	5,6-Dihydro-4H-cyclopenta[d]isoxazole-4-carboxylic acid	1781830-36-1	97%	1g	$1061.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7709-100mg	4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid	1781830-36-1	95%	100mg	￥1919.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7709-250mg	4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid	1781830-36-1	95%	250mg	￥3073.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7709-500mg	4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid	1781830-36-1	95%	500mg	￥5117.0	2024-04-23